Cas no 67704-17-0 (methyl 3-(hydrazinecarbonyl)benzoate)

• Product Name: methyl 3-(hydrazinecarbonyl)benzoate
• CAS No: 67704-17-0
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD28967877
• CID: 4655225
• PubChem ID: 12571330
• Update Time: 2025-11-07

methyl 3-(hydrazinecarbonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(hydrazinecarbonyl)benzoate
• 67704-17-0
• methyl3-(hydrazinecarbonyl)benzoate
• methyl 3-hydrazinocarbonyl-benzoate
• AKOS027255741
• 3-methoxycarbonylbenzhydrazide
• SY126328
• MFCD28967877
• FXDVFDQQCPJMCJ-UHFFFAOYSA-N
• DA-41722
• 1,3-Benzenedicarboxylic acid, monomethyl ester, hydrazide
• W11098
• SCHEMBL1303302
• AS-70445
• methyl 3-hydrazinocarbonylbenzoate

• MDL： MFCD28967877
• Inchi： 1S/C9H10N2O3/c1-14-9(13)7-4-2-3-6(5-7)8(12)11-10/h2-5H,10H2,1H3,(H,11,12)
• InChI Key： FXDVFDQQCPJMCJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C(NN)=O)=C1)=O

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4Ų

Additional information on methyl 3-(hydrazinecarbonyl)benzoate

Methyl 3-(Hydrazinecarbonyl)benzoate (CAS No. 67704-17-0): Properties, Applications, and Market Insights

Methyl 3-(hydrazinecarbonyl)benzoate (CAS No. 67704-17-0) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This ester derivative, featuring a hydrazinecarbonyl functional group, is widely recognized for its role as an intermediate in synthesizing bioactive molecules. Its unique structure makes it valuable for developing novel compounds with potential therapeutic effects.

The chemical formula of methyl 3-(hydrazinecarbonyl)benzoate is C9H10N2O3, and it is characterized by its white to off-white crystalline appearance. Researchers often seek this compound for its reactivity in amide bond formation and hydrazide coupling reactions, which are critical in drug discovery. Recent trends in AI-driven drug design have increased interest in such intermediates, as they serve as building blocks for machine-learning-based molecular optimization.

One of the key applications of methyl 3-(hydrazinecarbonyl)benzoate is in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Its compatibility with green chemistry principles has also made it attractive for sustainable pharmaceutical manufacturing. With the growing demand for precision medicine, this compound has gained attention for its potential in creating targeted therapies.

From a market perspective, the global demand for pharmaceutical intermediates like methyl 3-(hydrazinecarbonyl)benzoate is rising, driven by increased R&D investments in oncology and metabolic diseases. Suppliers often highlight its high purity (>98%) and stability under controlled conditions, making it suitable for high-throughput screening applications. Researchers frequently search for "methyl 3-(hydrazinecarbonyl)benzoate synthesis" and "CAS 67704-17-0 suppliers" when sourcing this material.

Quality control is paramount for methyl 3-(hydrazinecarbonyl)benzoate, with analytical techniques like HPLC and NMR spectroscopy being essential for verification. The compound's solubility profile (soluble in polar organic solvents but insoluble in water) makes it versatile for various reaction conditions. Recent publications have explored its use in bioconjugation chemistry, particularly for developing antibody-drug conjugates (ADCs), a hot topic in cancer research.

Storage recommendations for methyl 3-(hydrazinecarbonyl)benzoate typically suggest keeping it in a cool, dry place away from strong oxidizers. Its shelf life can extend beyond two years when properly stored, making it a reliable reagent for long-term research projects. The compound's structure-activity relationship (SAR) potential continues to attract medicinal chemists investigating new enzyme inhibitors.

Emerging applications include its use in peptide mimetics development and proteolysis-targeting chimera (PROTAC) technology. These cutting-edge areas align with current searches for "degrader technologies in drug discovery" and "next-generation therapeutics." The compound's molecular weight of 194.19 g/mol falls within the optimal range for drug-like properties, according to Lipinski's rule of five.

Regulatory aspects of methyl 3-(hydrazinecarbonyl)benzoate are straightforward, as it's not classified as hazardous under standard handling conditions. However, proper laboratory safety protocols should always be followed. The growing interest in computational chemistry has led to increased demand for well-characterized building blocks like this compound for in silico modeling studies.

In conclusion, methyl 3-(hydrazinecarbonyl)benzoate (CAS No. 67704-17-0) represents an important tool for modern drug discovery, particularly in the development of targeted therapies and innovative treatment modalities. Its versatility as a synthetic intermediate ensures continued relevance in pharmaceutical research, especially as the industry moves toward more personalized medicine approaches. Researchers and procurement specialists can expect sustained interest in this compound as novel therapeutic strategies continue to evolve.